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Compound of Interest

Compound Name: Gentisic acid sodium salt hydrate

Cat. No.: B1438423 Get Quote

For immediate release: This technical guide provides an in-depth analysis of Gentisic acid
sodium salt hydrate, a compound of significant interest in pharmaceutical research and

development. This document outlines its chemical properties, analytical methodologies, and

biological activities, tailored for researchers, scientists, and professionals in drug development.

Core Compound Identification and Properties
Gentisic acid sodium salt hydrate, a derivative of benzoic acid and a metabolite of aspirin, is

recognized for its antioxidant and anti-inflammatory properties. The compound's fundamental

chemical and physical data are summarized below.

Property Value Citations

CAS Number 4955-90-2 [1][2]

Molecular Formula C₇H₅NaO₄ [1]

Molecular Weight 176.10 g/mol (anhydrous) [1][3]

Synonyms

2,5-Dihydroxybenzoic acid

sodium salt, 5-

Hydroxysalicylate sodium

[1]
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Experimental Protocols for Analysis
Accurate quantification and analysis of Gentisic acid and its derivatives are crucial for research

and quality control. Below are detailed experimental protocols for its determination using

spectrophotometry and High-Performance Liquid Chromatography (HPLC).

Spectrophotometric Determination of Gentisic Acid
This method is based on the oxidation of gentisic acid, resulting in a colored compound that

can be quantified by measuring its absorbance.

Methodology:

Sample Preparation: A standard stock solution of 1000 mg/L gentisic acid is prepared by

dissolving it in distilled water.[4] This stock is then diluted to create a series of standards with

concentrations ranging from 1 mg/L to 1000 mg/L.[4]

Reagent Preparation: A solution of 1 mol/L sodium hydroxide (NaOH) is mixed with sodium

hypochlorite pentahydrate (NaOCl·5H₂O) at a weight-to-weight ratio of 1:50.[4]

Reaction: To 0.8 mL of each gentisic acid standard or sample in a quartz cuvette, add 10 µL

of the NaOH/NaOCl·5H₂O reagent.[4] Mix the solution thoroughly.

Incubation: The mixture is incubated at room temperature for 5 minutes.[4]

Measurement: The absorbance of the solution is measured at 500 nm using a

spectrophotometer.[4] A characteristic absorption spectrum with a peak around 500 nm is

indicative of the oxidized gentisic acid.[4][5]

HPLC Method for the Analysis of Gentisic Acid and
Related Impurities
This protocol details a mixed-mode HPLC method for the separation and quantification of

gentisic acid, often in the presence of related compounds like salicylic acid.

Instrumentation and Conditions:
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Column: Amaze RP SA mixed-mode column. This column combines reversed-phase and

strong cation-exchange with anion-exclusion properties, offering unique selectivity.

Mobile Phase: A gradient of acetonitrile and a buffer (e.g., phosphate buffer) is typically used.

The specific gradient profile should be optimized based on the specific impurities being

analyzed.

Detector: UV detector, with the wavelength set to an appropriate value for gentisic acid (e.g.,

320 nm).

Flow Rate: A standard flow rate of 1.0 mL/min is generally used.

Injection Volume: Typically 10-20 µL.

Methodology:

Standard and Sample Preparation: Prepare standard solutions of gentisic acid and any

relevant impurities in a suitable diluent (e.g., a mixture of water and acetonitrile). Prepare

sample solutions by accurately weighing and dissolving the material to be tested in the same

diluent.

Chromatographic Run: Equilibrate the column with the initial mobile phase conditions. Inject

the standards and samples onto the HPLC system.

Data Analysis: Identify the peaks based on the retention times of the standards. Quantify the

amount of gentisic acid and any impurities by comparing their peak areas to those of the

corresponding standards. This method is effective for separating gentisic acid from other

structurally similar compounds like 3-aminosalicylic acid and salicylic acid.

Biological Activity and Signaling Pathways
Gentisic acid exhibits significant anti-inflammatory and antioxidant effects, which are mediated

through the modulation of key signaling pathways. Its mechanism of action involves the

regulation of the Nrf2/HO-1 and NF-κB pathways.[6]

Anti-inflammatory and Antioxidant Signaling Workflow
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The following diagram illustrates the proposed mechanism by which Gentisic acid mitigates

inflammation and oxidative stress.

Gentisic Acid's Anti-inflammatory and Antioxidant Mechanism
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Caption: Gentisic Acid Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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